Cas no 141794-95-8 (Cyclopropanecarboxylic acid, 2-(4-aminophenyl)-, ethyl ester,(1R,2R)-rel-)

• Product Name: Cyclopropanecarboxylic acid, 2-(4-aminophenyl)-, ethyl ester,(1R,2R)-rel-
• CAS No: 141794-95-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 1313777
• Update Time: 2025-05-20

Cyclopropanecarboxylic acid, 2-(4-aminophenyl)-, ethyl ester,(1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(4-aminophenyl)-, ethyl ester,(1R,2R)-rel-
• Cyclopropanecarboxylic acid, 2-(4-aminophenyl)-, ethyl ester, (1R,2R)-rel-

• Inchi： 1S/C12H15NO2/c1-2-15-12(14)11-7-10(11)8-3-5-9(13)6-4-8/h3-6,10-11H,2,7,13H2,1H3/t10-,11+/m0/s1
• InChI Key： PRQHGNILEBKMGD-WDEREUQCSA-N
• SMILES： [C@@H]1(C(OCC)=O)C[C@H]1C1=CC=C(N)C=C1

Additional information on Cyclopropanecarboxylic acid, 2-(4-aminophenyl)-, ethyl ester,(1R,2R)-rel-

Cyclopropanecarboxylic Acid, 2-(4-Aminophenyl)-, Ethyl Ester (1R,2R)-rel-: A Comprehensive Overview

In the realm of organic chemistry, Cyclopropanecarboxylic Acid, 2-(4-Aminophenyl)-, Ethyl Ester (1R,2R)-rel- (CAS No. 141794-95-8) stands as a compound of significant interest due to its unique structural properties and potential applications in various fields. This compound is a derivative of cyclopropane carboxylic acid, which is known for its strained ring system and reactivity. The presence of the ethyl ester group and the 4-aminophenyl substituent introduces additional functional groups that enhance its versatility and reactivity.

The cyclopropane ring in this compound is a key structural feature that contributes to its unique chemical properties. Cyclopropane rings are highly strained due to their 60-degree bond angles, which deviate significantly from the ideal tetrahedral geometry. This strain makes cyclopropane derivatives highly reactive in certain chemical transformations. The carboxylic acid group attached to the cyclopropane ring further enhances the compound's reactivity and functional versatility.

The ethyl ester group in this compound plays a crucial role in modulating its physical and chemical properties. Esters are commonly used in organic synthesis as protecting groups for carboxylic acids. The ethyl ester group in this compound not only stabilizes the molecule but also facilitates further chemical modifications. The 4-aminophenyl group attached to the cyclopropane ring introduces aromaticity and additional functionality to the molecule. The amino group can participate in various reactions, such as nucleophilic substitutions or condensations, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of Cyclopropanecarboxylic Acid, 2-(4-Aminophenyl)-, Ethyl Ester (1R,2R)-rel- in drug discovery and development. The compound's unique structure makes it a promising candidate for exploring novel therapeutic agents. Researchers have been investigating its potential as a lead compound for developing drugs targeting specific biological pathways or enzymes.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The combination of the cyclopropane ring and the aromatic amino group provides opportunities for designing advanced materials with tailored properties. For instance, derivatives of this compound could be used as precursors for synthesizing polymers or other high-performance materials.

From a synthetic perspective, the preparation of Cyclopropanecarboxylic Acid, 2-(4-Aminophenyl)-, Ethyl Ester (1R,2R)-rel- involves a series of well-established organic reactions. The synthesis typically begins with the preparation of cyclopropanecarboxylic acid derivatives through methods such as Simmons-Smith cycloaddition or other cyclopropanation techniques. Subsequent functionalization steps involve introducing the ethyl ester group and the 4-aminophenyl substituent through nucleophilic substitutions or coupling reactions.

The stereochemistry of this compound is another critical aspect that has been extensively studied. The (1R,2R)-rel configuration refers to the relative stereochemistry at specific chiral centers within the molecule. Understanding and controlling stereochemistry are essential for ensuring the desired biological activity and selectivity of compounds in drug development.

Recent advancements in asymmetric synthesis have enabled researchers to prepare enantiomerically pure versions of this compound with high efficiency. These methods often involve catalytic asymmetric induction using chiral catalysts or ligands to control the stereochemical outcome during key reaction steps.

In conclusion, Cyclopropanecarboxylic Acid, 2-(4-Aminophenyl)-, Ethyl Ester (1R,2R)-rel- (CAS No. 141794-95-8) is a versatile and intriguing compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and synthetic strategies for this compound, its role in advancing scientific knowledge will undoubtedly grow.